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Compound of Interest

Compound Name: H-D-Arg(NO2)-OMe HCl

Cat. No.: B555647 Get Quote

This document provides a detailed breakdown of the molecular weight for Nω-nitro-D-arginine

methyl ester hydrochloride, a compound commonly abbreviated as H-D-Arg(NO2)-OMe HCl. It
is intended for researchers, scientists, and professionals in the field of drug development who

require precise chemical information for experimental design and analysis.

Chemical Identity
H-D-Arg(NO2)-OMe HCl is the hydrochloride salt of the methyl ester of Nω-nitro-D-arginine.

The "D" in the name designates the stereoisomer of the arginine residue.

Chemical Name: methyl (2R)-2-amino-5-

[[amino(nitramido)methylidene]amino]pentanoate;hydrochloride[1]

CAS Number: 50912-92-0[2]

Molecular Formula: C₇H₁₆ClN₅O₄[1][2][3]

Molecular Weight Calculation
The molecular weight is the sum of the atomic weights of all atoms in the molecule's empirical

formula. The calculation based on the molecular formula C₇H₁₆ClN₅O₄ is detailed below.

Data Presentation: Atomic Mass Contribution
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The following table summarizes the contribution of each element to the total molecular weight

of the compound.

Element Symbol Count
Atomic Weight
( g/mol )

Total Mass
Contribution (
g/mol )

Carbon C 7 12.011 84.077

Hydrogen H 16 1.008 16.128

Chlorine Cl 1 35.453 35.453

Nitrogen N 5 14.007 70.035

Oxygen O 4 15.999 63.996

Total 33 269.689

The calculated molecular weight of H-D-Arg(NO2)-OMe HCl is 269.69 g/mol . This value is

consistent with multiple chemical databases.[1][2][3][4]

Visualization of Elemental Composition
To illustrate the relationship between the constituent elements and the final compound, the

following diagram outlines the elemental makeup.
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Elemental composition of H-D-Arg(NO2)-OMe HCl.

Experimental Protocols
This section is reserved for detailed methodologies. As this guide focuses solely on the

calculation of molecular weight, no experimental protocols are applicable. The data presented

is derived from the compound's established chemical formula and standard atomic weights.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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